Cas no 1263280-02-9 (Ethyl 4-fluorobenzobthiophene-2-carboxylate)

Ethyl 4-fluorobenzobthiophene-2-carboxylate structure
1263280-02-9 structure
Product Name:Ethyl 4-fluorobenzobthiophene-2-carboxylate
CAS No:1263280-02-9
MF:C11H9FO2S
MW:224.251365423203
MDL:MFCD17011757
CID:842850
PubChem ID:46835548
Update Time:2025-04-19

Ethyl 4-fluorobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-fluorobenzo[b]thiophene-2-carboxylate
    • Benzo[b]thiophene-2-carboxylic acid, 4-fluoro-, ethyl ester
    • AS-46726
    • SY241021
    • ethyl 4-fluoro-1-benzothiophene-2-carboxylate
    • DTXSID40676465
    • DB-001030
    • MFCD17011757
    • AKOS015843481
    • CS-0204039
    • Ethyl4-fluorobenzo[b]thiophene-2-carboxylate
    • SCHEMBL18264031
    • F10249
    • 1263280-02-9
    • Ethyl 4-Fluorobenzothiophene-2-carboxylate
    • Ethyl 4-fluorobenzobthiophene-2-carboxylate
    • MDL： MFCD17011757
    • Inchi： 1S/C11H9FO2S/c1-2-14-11(13)10-6-7-8(12)4-3-5-9(7)15-10/h3-6H,2H2,1H3
    • InChI Key： USSMJZAKIJQMRE-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OCC)=CC2C(=CC=CC1=2)F

Computed Properties

  • Exact Mass: 224.03072886g/mol
  • Monoisotopic Mass: 224.03072886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.5Ų

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